molecular formula C12H8N2OS2 B256474 (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one

(5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one

Cat. No. B256474
M. Wt: 260.3 g/mol
InChI Key: GFTLOWMWDPYUTF-YHYXMXQVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one, also known as compound 1, is a thiazolidinone derivative with potential anti-cancer properties. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 is not fully understood. However, it has been suggested that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 inhibits the activity of the enzyme thioredoxin reductase, which plays a role in cell growth and survival. Inhibition of thioredoxin reductase may lead to cell death and inhibition of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 has various biochemical and physiological effects. In vitro studies have shown that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 induces apoptosis, or programmed cell death, in cancer cells. In vivo studies have also shown that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 inhibits angiogenesis, the formation of new blood vessels, which is essential for tumor growth. These effects suggest that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 has potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 in lab experiments include its high purity and yield, as well as its potential anti-cancer properties. However, the limitations of using (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1. These include:
1. Further studies on the mechanism of action of (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 to better understand its anti-cancer properties.
2. Development of more efficient synthesis methods for (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 to increase yield and purity.
3. Studies on the potential use of (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 in combination with other anti-cancer agents to enhance its efficacy.
4. Studies on the potential use of (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 in other diseases, such as inflammatory diseases and neurodegenerative diseases.
5. Studies on the potential use of (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 as a diagnostic tool for cancer.
Conclusion:
In conclusion, (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 is a thiazolidinone derivative with potential anti-cancer properties. It has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. Further studies on (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 are needed to fully understand its potential as an anti-cancer agent and its potential use in other diseases.

Synthesis Methods

Compound 1 has been synthesized through various methods, including the reaction of 3-formylindole with thiourea and chloroacetic acid, and the reaction of 3-formylindole with thiosemicarbazide and maleic anhydride. These methods have yielded (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 with high purity and yield, making it suitable for further studies.

Scientific Research Applications

Compound 1 has been studied for its potential anti-cancer properties. In vitro studies have shown that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In vivo studies have also shown that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 inhibits tumor growth in mice. These studies suggest that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 has potential as an anti-cancer agent.

properties

Product Name

(5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one

Molecular Formula

C12H8N2OS2

Molecular Weight

260.3 g/mol

IUPAC Name

(5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one

InChI

InChI=1S/C12H8N2OS2/c15-12-14-11(16)10(17-12)5-7-6-13-9-4-2-1-3-8(7)9/h1-6,13H,(H,14,15,16)/b10-5-

InChI Key

GFTLOWMWDPYUTF-YHYXMXQVSA-N

Isomeric SMILES

C1=CC=C2C(=C1)C(=CN2)/C=C\3/C(=S)NC(=O)S3

SMILES

C1=CC=C2C(=C1)C(=CN2)C=C3C(=S)NC(=O)S3

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)C=C3C(=S)NC(=O)S3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.